Cas no 2418709-20-1 (3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate
• CAS No: 2418709-20-1
• MF: C₈H₉FN₄O₃S
• MW: 260.245463132858
• CID: 5678151
• PubChem ID: 165830106
• Update Time: 2025-05-26

3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-26626902
• 3-(aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate
• 2418709-20-1
• 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate

• Inchi： 1S/C8H9FN4O3S/c1-5-6(4-10)2-7(12-13-11)3-8(5)16-17(9,14)15/h2-3H,4,10H2,1H3
• InChI Key： DAYZUUGZZKBLOA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(CN)=C1C)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 260.03793950g/mol
• Monoisotopic Mass: 260.03793950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate

3-(Aminomethyl)-5-azido-2-methylphenyl Sulfurofluoridate (CAS No. 2418709-20-1): An Emerging Compound in Medicinal Chemistry

3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate (CAS No. 2418709-20-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its aminomethyl, azido, and methylphenyl sulfurofluoridate functionalities, offers a versatile platform for the development of new therapeutic agents and diagnostic tools.

The chemical structure of 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate is particularly intriguing due to the presence of multiple reactive groups. The aminomethyl group can participate in various chemical reactions, such as amide formation and coupling reactions, making it a valuable moiety for the synthesis of complex molecules. The azido group, known for its reactivity in Staudinger ligation and azide-alkyne cycloaddition reactions, provides an additional dimension for bioconjugation and click chemistry applications. The methylphenyl sulfurofluoridate moiety, with its sulfur and fluorine atoms, adds to the compound's chemical diversity and potential for functionalization.

In recent years, the use of compounds with similar structural features has been explored in various areas of medicinal chemistry. For instance, the azide group has been widely utilized in bioorthogonal chemistry to label biomolecules without interfering with their biological functions. This has led to significant advancements in the development of targeted drug delivery systems and imaging agents. The combination of the azide group with other functional groups, such as those found in 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate, opens up new possibilities for creating multifunctional molecules with enhanced therapeutic properties.

The potential applications of 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate are not limited to medicinal chemistry alone. In the field of materials science, compounds with similar functionalities have been used to develop novel materials with unique properties, such as enhanced mechanical strength and improved biocompatibility. These materials have found applications in tissue engineering, drug delivery systems, and biomedical devices.

In addition to its synthetic utility, the reactivity of 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate has been studied in various chemical reactions. For example, the azide group can be converted to an amine through reduction using hydrogen or phosphines, which is a crucial step in many synthetic pathways. The aminomethyl group can undergo acylation or alkylation reactions to form amides or alkylated derivatives, respectively. These transformations are essential for the synthesis of complex organic molecules and natural products.

The stability and solubility of 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate are also important considerations for its practical applications. Studies have shown that this compound exhibits good stability under a range of conditions, including neutral pH and moderate temperatures. Its solubility can be modulated by altering the solvent system or by introducing additional functional groups through chemical modification.

In conclusion, 3-(Aminomethyl)-5-azido-2-methylphenyl sulfurofluoridate (CAS No. 2418709-20-1) represents a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and related fields. Its unique combination of functional groups provides a versatile platform for the development of new therapeutic agents, diagnostic tools, and advanced materials. Ongoing research continues to explore the full potential of this compound, highlighting its significance in modern chemical research.